![molecular formula C10H22O9 B1207939 Hypromellose acetate succinate CAS No. 71138-97-1](/img/structure/B1207939.png)
Hypromellose acetate succinate
Overview
Description
Hypromellose Acetate Succinate (HPMCAS) is a mixture of acetic acid and monosuccinic acid esters of hydroxypropyl methylcellulose . It is a white to off-white powder or granules with a faint acetic acid-like odor . It is used as a pharmaceutical excipient .
Synthesis Analysis
HPMCAS is synthesized by incorporating acetyl and succinyl groups into the -OH groups of the HPMC backbone . The synthesis process of HPMCAS involves the use of secondary materials for stabilizing the amorphous dispersion while also enhancing dissolution and solubility of the new chemical entity .Molecular Structure Analysis
The molecular structure of HPMCAS is mainly composed of methoxy groups (-OCH3), acetyl groups (-COCH3), 2-hydroxypropyl groups (-OCH2CHOHCH3), and succinyl groups (-COC2H4COOH) .Chemical Reactions Analysis
HPMCAS has multidisciplinary applications spanning across the development of drug delivery systems, in 3D printing, and in tissue engineering, etc. It helps in maintaining the drug in a super-saturated condition by inhibiting its precipitation, thereby increasing the rate and extent of dissolution in the aqueous media .Physical And Chemical Properties Analysis
HPMCAS is a white to off-white powder or granules with a faint acetic acid-like odor . It is used to enhance the solubility of many poorly soluble amorphous products .Scientific Research Applications
Carrier in Solid Dispersions Hypromellose acetate succinate (HPMCAS) has been evaluated as a carrier in solid dispersions, showing promise due to its ability to maintain drugs in an amorphous state and enhance drug dissolution levels. Its effectiveness is highlighted in studies comparing it with other polymers, where HPMCAS demonstrated superior performance in inhibiting recrystallization and modulating drug release patterns (Tanno et al., 2004).
Stabilizing Polymer for Amorphous Solid Dispersions (ASDs) HPMCAS is used in amorphous solid dispersions, particularly to overcome incompatibilities between acid-sensitive drugs and the polymer. Its deprotonation at intestinal pH levels aids in solubilization, making it useful in various pharmaceutical formulations (Corum et al., 2023).
Enteric Coating for Site-Specific Drug Delivery Utilized in enteric coatings, HPMCAS can deliver drugs to specific regions of the small intestine. Its solubility profile, influenced by succinoyl group content, allows for precise control over the site and timing of drug release, demonstrating effectiveness in both rat and monkey studies (Tanno et al., 2008).
Impact on Drug Amorphous Solubility and Membrane Transport Research indicates that different grades of HPMCAS can affect drug amorphous solubility and membrane transport rates. This insight is crucial for optimizing amorphous solid dispersion formulations to maximize drug absorption (Ueda, Hate, & Taylor, 2020).
Molecular Weight Determination Studies have also focused on the molecular weight determination of HPMCAS using techniques like size exclusion chromatography, which is essential for ensuring quality and consistency in pharmaceutical applications (Fukasawa & Obara, 2004).
Enhancing Skin Penetration of Active Ingredients HPMCAS has been used to enhance the skin penetration performance of active ingredients. Its ability to increase stability and supersaturation levels of active ingredients, such as genistein and daidzein, highlights its potential in transdermal drug delivery systems (del Gaudio et al., 2017).
Solvent Mixtures Influence on Microparticles Research on HPMCAS microparticles has shown that solvent mixtures can significantly influence the structural conformation and performance of these particles in oral drug delivery (Bohr et al., 2018).
Hot-Melt Extrusion and Solvent Co-Precipitation HPMCAS is used in processes like hot-melt extrusion and solvent co-precipitation to prepare solid dispersions, highlighting its importance in the solid state properties and stability of pharmaceutical formulations (Dong et al., 2008).
Processing Window Assessment for Hot-Melt Extrusion The processing window of HPMCAS for hot-melt extrusion has been investigated, focusing on its effects on the physicochemical properties of extrudates. This is vital for understanding the material's behavior under different processing conditions (Lu et al., 2018).
Solubility Enhancement in Amorphous Solid Dispersions The properties of HPMCAS that make it suitable for use in solid dispersion formulations, especially regarding its role in solubility enhancement of poorly soluble products, have been a significant area of study (Obara, Tanno, & Sarode, 2013).
Solubility of Water and Acetone in HPMCAS Understanding the thermodynamic properties of HPMCAS in relation to solvents like water and acetone is crucial for optimizing pharmaceutical manufacturing processes, such as spray-drying for solid dispersion formulations (Sturm et al., 2016).
Mechanism of Action
Target of Action
Hypromellose Acetate Succinate (HPMCAS) is a semisynthetic, inert, and viscoelastic polymer .
Mode of Action
HPMCAS is amphiphilic in nature, meaning it has both hydrophilic and hydrophobic regions . The hydrophobic region of the polymer interacts with the insoluble drug compound, while in an aqueous environment, the hydrophilic portion permits these structures to remain as stable colloids . This interaction helps maintain the drug in a super-saturated condition by inhibiting its precipitation, thereby increasing the rate and extent of dissolution in the aqueous media .
Biochemical Pathways
Instead, it influences the pharmacokinetics of the drug it is formulated with, affecting the drug’s absorption, distribution, metabolism, and excretion .
Pharmacokinetics
HPMCAS is used in pharmaceutical formulations to enhance the solubility of many poorly soluble amorphous products . It is commonly used as a delivery component in oral pharmaceutical products that provides the release of a drug in a controlled fashion, effectively increasing the duration of release of a drug to prolong its therapeutic effects . It also helps in maintaining the drug in a super-saturated condition by inhibiting its precipitation .
Result of Action
The primary result of HPMCAS’s action is the enhancement of the solubility and bioavailability of the drug it is formulated with . By maintaining the drug in a super-saturated state, it increases the rate and extent of drug dissolution in the aqueous media . This leads to an increase in the bioavailability of the drug, thereby enhancing its therapeutic effects .
Action Environment
The action of HPMCAS is influenced by environmental factors such as pH and temperature . For instance, HPMCAS was developed as an enteric film coating because it is insoluble in acidic gastric fluid, but will swell in an aqueous environment . This property allows it to protect the drug from the acidic environment of the stomach and release it in the more neutral environment of the intestines . Additionally, the thermoplastic properties of HPMCAS allow it to be used in processes such as melt extrusion .
Future Directions
Biochemical Analysis
Biochemical Properties
Hypromellose acetate succinate plays a significant role in biochemical reactions, particularly in the pharmaceutical industry. It interacts with various enzymes, proteins, and other biomolecules to enhance the solubility and stability of drugs. The compound’s methoxy and hydroxypropoxy groups facilitate hydrogen bonding with drug molecules, while the acetyl and succinoyl groups provide hydrophobic interactions . These interactions help in stabilizing amorphous dispersions and improving the dissolution rate of drugs .
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to enhance the bioavailability of drugs by improving their solubility and stability, which in turn affects cellular uptake and distribution . The compound’s ability to form hydrogen bonds and hydrophobic interactions with drug molecules ensures that the drugs are efficiently delivered to target cells, thereby influencing cell function and metabolism .
Molecular Mechanism
The mechanism of action of this compound involves its ability to form hydrogen bonds and hydrophobic interactions with drug molecules. These interactions stabilize the amorphous form of the drug, preventing crystallization and enhancing solubility . Additionally, this compound can inhibit or activate enzymes involved in drug metabolism, thereby affecting the drug’s bioavailability and therapeutic efficacy . The compound’s methoxy and hydroxypropoxy groups play a crucial role in these binding interactions, while the acetyl and succinoyl groups contribute to the hydrophobic interactions .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound is known for its stability and resistance to degradation, which ensures that it maintains its efficacy over extended periods . Long-term studies have shown that this compound does not significantly degrade in vitro or in vivo, making it a reliable excipient for pharmaceutical formulations . The compound’s effects on cellular function may vary depending on the duration of exposure and the specific conditions of the laboratory setting .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to enhance the solubility and bioavailability of drugs without causing any adverse effects . At high doses, this compound may exhibit toxic effects, including gastrointestinal irritation and altered cellular metabolism . Threshold effects have been observed, where the compound’s efficacy plateaus beyond a certain dosage, indicating that optimal dosing is crucial for achieving the desired therapeutic outcomes .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily related to drug metabolism and bioavailability. The compound interacts with enzymes such as cytochrome P450, which play a crucial role in drug metabolism . These interactions can affect the metabolic flux and levels of metabolites, thereby influencing the overall pharmacokinetics of the drug . Additionally, this compound may interact with cofactors involved in drug metabolism, further affecting the drug’s bioavailability and therapeutic efficacy .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with various transporters and binding proteins. The compound’s methoxy and hydroxypropoxy groups facilitate its binding to transporters, ensuring efficient cellular uptake and distribution . Additionally, this compound’s hydrophobic interactions with binding proteins help in its localization and accumulation within specific tissues . These interactions play a crucial role in the compound’s overall efficacy and bioavailability .
Subcellular Localization
This compound exhibits specific subcellular localization, which affects its activity and function. The compound’s targeting signals and post-translational modifications direct it to specific compartments or organelles within the cell . For instance, this compound may localize to the endoplasmic reticulum or the Golgi apparatus, where it can interact with enzymes and other biomolecules involved in drug metabolism . These interactions are crucial for the compound’s overall efficacy and therapeutic outcomes .
Properties
IUPAC Name |
acetic acid;butanedioic acid;methanol;propane-1,2-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O4.C3H8O2.C2H4O2.CH4O/c5-3(6)1-2-4(7)8;1-3(5)2-4;1-2(3)4;1-2/h1-2H2,(H,5,6)(H,7,8);3-5H,2H2,1H3;1H3,(H,3,4);2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUAAPNNKRHMPKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)O.CC(=O)O.CO.C(CC(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
71138-97-1 | |
Record name | Hypromellose acetate succinate [NF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071138971 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cellulose, 2-hydroxypropyl methyl ether, acetate hydrogen butanedioate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.106.363 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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